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Compound of Interest

Compound Name: Rimsulfuron-d6

Cat. No.: B12420502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Rimsulfuron-d6, a deuterated analog of

the sulfonylurea herbicide, Rimsulfuron. This document details its chemical properties,

mechanism of action, and applications in analytical and research settings.

Core Chemical and Physical Data
Rimsulfuron-d6 is primarily utilized as an internal standard in analytical methodologies for the

quantification of Rimsulfuron. The deuteration provides a distinct mass signature for mass

spectrometry-based detection, without significantly altering its chemical behavior.

Property Value

Chemical Name

N-((4,6-bis(methoxy-d3)pyrimidin-2-

yl)carbamoyl)-3-(ethylsulfonyl)pyridine-2-

sulfonamide

Molecular Formula C₁₄H₁₁D₆N₅O₇S₂

Molecular Weight 437.48 g/mol

CAS Number (Rimsulfuron) 122931-48-0
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Mechanism of Action: Inhibition of Acetolactate
Synthase
Rimsulfuron, the parent compound of Rimsulfuron-d6, exerts its herbicidal activity by targeting

and inhibiting the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid

synthase (AHAS). This enzyme is pivotal in the biosynthesis of branched-chain amino acids—

valine, leucine, and isoleucine—which are essential for protein synthesis and overall plant

growth. The inhibition of ALS leads to a deficiency in these vital amino acids, subsequently

halting cell division and resulting in the death of susceptible plants.
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Figure 1. Rimsulfuron's inhibition of the acetolactate synthase (ALS) pathway.

Quantitative Data
In Vitro Inhibition of Acetolactate Synthase (ALS)
The inhibitory activity of Rimsulfuron against ALS has been quantified, with I₅₀ values varying

among different plant species. Generally, Rimsulfuron is a potent inhibitor of ALS.

Plant Species I₅₀ Value (μM)

Common Ragweed Varies

Proso Millet Varies

Redroot Pigweed Varies

Smooth Crabgrass Varies

Wild Oats Varies

Note: While studies indicate that I₅₀ values differ

slightly among weed species, specific values

were not detailed in the reviewed literature.

Metabolic Half-Life of Rimsulfuron
The selectivity of Rimsulfuron as a herbicide is largely attributed to the differential rates of its

metabolism in tolerant versus susceptible plant species.
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Species Tolerance Metabolic Half-life (hours)

Maize (Zea mays) Tolerant < 1[1]

Johnsongrass (Sorghum

halepense)
Sensitive 38[1]

Redroot Pigweed (Amaranthus

retroflexus)
Sensitive > 48[1]

Large Crabgrass (Digitaria

sanguinalis)
Sensitive 27[1]

Experimental Protocols
Quantification of Rimsulfuron in Environmental Samples
using LC-MS/MS with Rimsulfuron-d6 as an Internal
Standard
This protocol outlines a general procedure for the analysis of Rimsulfuron in soil and water

samples. Rimsulfuron-d6 is employed as an internal standard to ensure accuracy and

precision by correcting for matrix effects and variations in instrument response.

1. Sample Preparation

Water Samples:

To a 10 mL water sample, add a known concentration of Rimsulfuron-d6 internal

standard.

Acidify the sample with formic acid.

Perform solid-phase extraction (SPE) using a suitable cartridge (e.g., C18).

Elute the analyte and internal standard with an appropriate solvent such as acetonitrile.

Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS

analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/publication/229129009_Basis_of_Selectivity_of_the_Herbicide_Rimsulfuron_in_Maize
https://www.researchgate.net/publication/229129009_Basis_of_Selectivity_of_the_Herbicide_Rimsulfuron_in_Maize
https://www.researchgate.net/publication/229129009_Basis_of_Selectivity_of_the_Herbicide_Rimsulfuron_in_Maize
https://www.researchgate.net/publication/229129009_Basis_of_Selectivity_of_the_Herbicide_Rimsulfuron_in_Maize
https://www.benchchem.com/product/b12420502?utm_src=pdf-body
https://www.benchchem.com/product/b12420502?utm_src=pdf-body
https://www.benchchem.com/product/b12420502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Soil Samples:

To a 10 g soil sample, add a known concentration of Rimsulfuron-d6 internal standard.

Extract the sample with an appropriate solvent system (e.g., acetonitrile/water with formic

acid) using sonication or shaking.

Centrifuge the sample and collect the supernatant.

Clean up the extract using dispersive solid-phase extraction (d-SPE) with a suitable

sorbent (e.g., PSA, C18).

Evaporate the cleaned extract and reconstitute in the mobile phase for LC-MS/MS

analysis.

2. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to achieve separation of Rimsulfuron from matrix

interferences.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:
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Rimsulfuron: Monitor at least two specific precursor-to-product ion transitions.

Rimsulfuron-d6: Monitor the corresponding precursor-to-product ion transitions for the

deuterated internal standard.

Instrument Parameters: Optimize ion source parameters (e.g., capillary voltage, source

temperature, gas flows) for maximum sensitivity.

3. Quantification

Construct a calibration curve using standards of Rimsulfuron prepared in a blank matrix

extract, with each standard containing the same concentration of Rimsulfuron-d6 internal

standard.

Calculate the ratio of the peak area of Rimsulfuron to the peak area of Rimsulfuron-d6 for

each standard and sample.

Determine the concentration of Rimsulfuron in the samples by interpolating their peak area

ratios from the calibration curve.
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Analytical Workflow for Rimsulfuron Quantification
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Figure 2. General experimental workflow for the quantification of Rimsulfuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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